Cas no 346592-74-3 (7-Fluorobenzobthiophene)

• Product Name: 7-Fluorobenzobthiophene
• CAS No: 346592-74-3
• MF: C₈H₅FS
• MW: 152.188704252243
• MDL: MFCD17169311
• CID: 302655
• PubChem ID: 21866059
• Update Time: 2025-08-05

7-Fluorobenzobthiophene Chemical and Physical Properties

Names and Identifiers

• 7-Fluorobenzo[b]thiophene
• Benzo[b]thiophene, 7-fluoro- (9CI)
• 7-fluorobenzothiophene
• 7-fluoro-benzothiophene
• AG-F-18762
• AK120871
• CTK1C1737
• KB-249842
• SureCN415426
• 7-fluoro-1-benzothiophene
• Benzo[b]thiophene, 7-fluoro-
• SIJVBIZDVKSGSG-UHFFFAOYSA-N
• FCH1135447
• AX8243662
• ST24045656
• Z1706
• 7-Fluoro-benzo[b]thiophene
• SCHEMBL415426
• DTXSID00619075
• MFCD17169311
• F13949
• EN300-6479676
• SB36746
• 346592-74-3
• AKOS016011617
• A874910
• DS-6293
• DB-350752
• 7-Fluorobenzobthiophene

• MDL： MFCD17169311
• Inchi： 1S/C8H5FS/c9-7-3-1-2-6-4-5-10-8(6)7/h1-5H
• InChI Key： SIJVBIZDVKSGSG-UHFFFAOYSA-N
• SMILES： S1C=CC2C=CC=C(C1=2)F

Computed Properties

• Exact Mass: 152.00965
• Monoisotopic Mass: 152.00959950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.2

Experimental Properties

• PSA: 0

7-Fluorobenzobthiophene Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 7-Fluorobenzobthiophene

7-Fluorobenzobthiophene: A Comprehensive Overview

7-Fluorobenzobthiophene, also known by its CAS number CAS 346592-74-3, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the family of benzobthiophenes, which are sulfur-containing analogs of benzofurans, and its unique structure endows it with remarkable electronic and optical properties.

The molecular structure of 7-Fluorobenzobthiophene consists of a benzene ring fused to a thiophene moiety, with a fluorine atom substituted at the 7-position. This substitution pattern significantly influences the compound's electronic properties, making it an attractive candidate for various applications. Recent studies have highlighted its potential as a building block for advanced materials, such as organic semiconductors and light-emitting diodes (OLEDs). The integration of fluorine into the aromatic system enhances the molecule's stability and charge transport capabilities, which are crucial for high-performance electronic devices.

In terms of synthesis, 7-Fluorobenzobthiophene can be prepared via various routes, including cyclization reactions of appropriate precursors. One common method involves the reaction of 1H-benzotriazole with sulfur sources under high temperature conditions. Researchers have optimized these synthetic pathways to achieve higher yields and better purity, which is essential for large-scale production and industrial applications.

The optical properties of 7-Fluorobenzobthiophene have been extensively studied, revealing strong absorption bands in the visible region of the spectrum. This characteristic makes it a promising candidate for applications in optoelectronics, such as photovoltaic cells and sensors. Recent advancements in computational chemistry have allowed for detailed modeling of its electronic transitions, providing deeper insights into its photophysical behavior.

In the field of pharmacology, 7-Fluorobenzobthiophene has shown potential as a lead compound for drug development. Its ability to interact with biological systems through various mechanisms has been explored in recent studies. For instance, researchers have investigated its role as a fluorescent probe for bioimaging applications, leveraging its high quantum yield and photostability.

The environmental impact of 7-Fluorobenzobthiophene is another area of growing interest. Studies have been conducted to assess its biodegradability and toxicity profiles under different conditions. These findings are critical for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, 7-Fluorobenzobthiophene, with its unique chemical structure and versatile properties, continues to be a focal point in interdisciplinary research. Its applications span across multiple domains, from materials science to pharmacology, making it a valuable compound for both academic exploration and industrial innovation.